Cas no 2383553-09-9 (1-{1-(tert-butoxy)carbonyl-4-methylpyrrolidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-{1-(tert-butoxy)carbonyl-4-methylpyrrolidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2383553-09-9
• MF: C₁₃H₂₀N₄O₄
• MW: 296.322302818298
• CID: 5655585
• PubChem ID: 165877354
• Update Time: 2025-06-12

1-{1-(tert-butoxy)carbonyl-4-methylpyrrolidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2383553-09-9
• 1-{1-[(tert-butoxy)carbonyl]-4-methylpyrrolidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid
• EN300-27193467
• 1-{1-(tert-butoxy)carbonyl-4-methylpyrrolidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C13H20N4O4/c1-8-5-16(12(20)21-13(2,3)4)7-10(8)17-6-9(11(18)19)14-15-17/h6,8,10H,5,7H2,1-4H3,(H,18,19)
• InChI Key： FGEAKZPIZVWBSR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(C)C1)N1C=C(C(=O)O)N=N1)=O

Computed Properties

• Exact Mass: 296.14845513g/mol
• Monoisotopic Mass: 296.14845513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 97.6Ų

Additional information on 1-{1-(tert-butoxy)carbonyl-4-methylpyrrolidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid

Comprehensive Overview of 1-{1-(tert-butoxy)carbonyl-4-methylpyrrolidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2383553-09-9)

The compound 1-{1-(tert-butoxy)carbonyl-4-methylpyrrolidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2383553-09-9) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including a pyrrolidine ring, a 1,2,3-triazole moiety, and a carboxylic acid functional group, make it a versatile intermediate for the synthesis of biologically active compounds. Researchers are particularly interested in its potential applications in the development of novel therapeutics, especially in the context of targeted drug delivery and small molecule inhibitors.

One of the key reasons for the growing interest in 1-{1-(tert-butoxy)carbonyl-4-methylpyrrolidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid is its role in click chemistry reactions. The 1,2,3-triazole ring, formed via copper-catalyzed azide-alkyne cycloaddition (CuAAC), is known for its stability and bioorthogonality, making it invaluable in bioconjugation and proteomics research. This compound’s tert-butoxycarbonyl (Boc) protecting group further enhances its utility in peptide synthesis, allowing for selective deprotection under mild acidic conditions.

In the context of current trends, the demand for custom synthesis and high-purity intermediates like 1-{1-(tert-butoxy)carbonyl-4-methylpyrrolidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid has surged due to advancements in precision medicine and combinatorial chemistry. Pharmaceutical companies and academic labs are increasingly seeking such compounds to accelerate the discovery of kinase inhibitors and GPCR modulators, which are critical in treating diseases like cancer and neurological disorders. The compound’s CAS No. 2383553-09-9 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in modern research.

Another notable application of this compound lies in the field of biomaterials and drug formulation. Its carboxylic acid group enables facile conjugation to polymers or nanoparticles, facilitating the development of smart drug carriers with controlled release properties. This aligns with the rising interest in nanomedicine and theranostics, where multifunctional compounds play a pivotal role. Additionally, the 4-methylpyrrolidine segment contributes to improved pharmacokinetic profiles, a feature highly sought after in ADMET optimization.

From a synthetic perspective, 1-{1-(tert-butoxy)carbonyl-4-methylpyrrolidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid exemplifies the convergence of heterocyclic chemistry and green chemistry principles. Researchers are exploring solvent-free and catalytic methods to produce such intermediates sustainably, addressing the global push for eco-friendly synthesis. This compound’s compatibility with flow chemistry setups further underscores its adaptability to industrial-scale production, a topic frequently discussed in process chemistry forums.

In summary, 1-{1-(tert-butoxy)carbonyl-4-methylpyrrolidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2383553-09-9) stands at the intersection of innovation and practicality. Its multifaceted applications—from drug discovery to material science—make it a compound of enduring interest. As the scientific community continues to explore its potential, this molecule is poised to remain a cornerstone in the toolkit of chemists and pharmacologists alike.